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Compound of Interest

Compound Name: Thalirugidine

Cat. No.: B13412123

An In-depth Technical Guide to Thalirugidine

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Thalirugidine, a naturally occurring bisbenzyltetrahydroisoquinoline alkaloid. The
information is intended for researchers, scientists, and professionals in the field of drug
development.

Chemical and Physical Properties

Thalirugidine is a complex alkaloid isolated from the roots of Thalictrum foliolosum[1][2]. While
some of its properties have been documented, specific quantitative data for several physical
characteristics are not readily available in the public domain.

Table 1: Physical and Chemical Properties of Thalirugidine
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Property Value Source(s)
Molecular Formula C39H46N20s [3]
Molecular Weight 670.8 g/mol [4]

Monoisotopic Mass

670.32541643 Da

[4]

White crystal or crystalline

Appearance oowder [3]
Melting Point Not available [5][6]
Boiling Point Not available [5]1[6]
Solubility Not available [5]
Storage Condition 2-8°C [3]

Table 2: Chemical Identifiers of Thalirugidine
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Identifier

Value

Source(s)

IUPAC Name

(1S)-1-[[4-[5-[[(1S)-5-hydroxy-
6,7-dimethoxy-2-methyl-3,4-
dihydro-1H-isoquinolin-1-
yllmethyl]-2-
methoxyphenoxy]phenyl]methy
[]-6,7-dimethoxy-2-methyl-3,4-
dihydro-1H-isoquinolin-5-ol

CAS Number

64215-95-8

[317]81e]

Canonical SMILES

CN1CCC2=C(C(=C(C=C2[C@
@H]1CC3=CC=C(C=C3)0C4=
C(C=CC(=C4)C[C@H]5C6=C
C(=C(C(=C6CCN5C)0)0OC)0C
)OC)OC)OC)O

InChl

InChl=1S/C39H46N208/c1-
40-16-14-26-28(21-34(45-
4)38(47-6)36(26)42)30(40)18-
23-8-11-25(12-9-23)49-33-20-
24(10-13-32(33)44-3)19-31-
29-22-35(46-5)39(48-
7)37(43)27(29)15-17-
41(31)2/h8-13,20-22,30-31,42-
43H,14-19H2,1-
7H3/t30-,31-/m0/s1

InChlKey

DITCAWDOTGUOAZ-
CONSDPRKSA-N

Spectroscopic Data

Detailed spectroscopic data, including 1H NMR, 13C NMR, Infrared (IR), and Mass
Spectrometry (MS) spectra for Thalirugidine, are not available in the reviewed literature. The

structural elucidation of Thalirugidine and related alkaloids from Thalictrum foliolosum was

reportedly achieved using 1D and 2D NMR experiments, but the specific spectral data have not

been published in an accessible format[2][10].
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Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation of Thalirugidine from Thalictrum
foliolosum are not fully described in the available literature. While its isolation has been
reported, the publications focus on the identification of a range of alkaloids from the plant rather
than providing a detailed methodology for a specific compound[2][11][12]. Furthermore, there
are no published reports on the total synthesis of Thalirugidine.

Biological Activity and Signaling Pathways

Thalirugidine is a member of the bisbenzyltetrahydroisoquinoline class of alkaloids[13].

« Antioxidant Activity: Thalirugidine, along with other bisbenzyltetrahydroisoquinoline
alkaloids isolated from Thalictrum foliolosum, has demonstrated strong antioxidant activity in
the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assay[13].

» Antiproliferative and Cytotoxic Activities: While not specified for Thalirugidine itself, other
isoquinoline alkaloids isolated from Thalictrum foliolosum have shown antiproliferative
activity against various cancer cell lines, including HL-60, PC-3, and MCF-7 cells[10][13].
The cytotoxic potential of Thalirugidine remains to be specifically investigated.

Currently, there is no information available regarding the specific mechanism of action or the
signaling pathways through which Thalirugidine exerts its biological effects.

Visualizations

Due to the lack of available data on signaling pathways or detailed experimental workflows
involving Thalirugidine, no diagrams can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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